4-methoxy-14-benzyl-9-(2-thienyl)spiro[10aH-benzo[e]2-pyrazolino[1,5-c]1,3-oxa zine-6,4'-piperidine]

Specification

• Molecular Formula: C26H27N3O2S
• Molecular Weight: 445.6 g/mol
• IUPAC Name: 1'-benzyl-7-methoxy-2-thiophen-2-ylspiro[1,10b-dihydropyrazolo[1,5-c][1,3]benzoxazine-5,4'-piperidine]
• Standard InChI: InChI=1S/C26H27N3O2S/c1-30-23-10-5-9-20-22-17-21(24-11-6-16-32-24)27-29(22)26(31-25(20)23)12-14-28(15-13-26)18-19-7-3-2-4-8-19/h2-11,16,22H,12-15,17-18H2,1H3
• Standard InChI Key: ARGHYGFGSNWPKJ-UHFFFAOYSA-N
• Canonical SMILES: COC1=CC=CC2=C1OC3(CCN(CC3)CC4=CC=CC=C4)N5C2CC(=N5)C6=CC=CS6

Introduction

The compound 4-methoxy-14-benzyl-9-(2-thienyl)spiro[10aH-benzo[e]2-pyrazolino[1,5-c]1,3-oxazine-6,4'-piperidine] is a complex organic molecule belonging to the spiro compound class. Spiro compounds are characterized by their unique structural feature where two or more rings share a common atom, known as the spiro atom. This particular compound combines a benzo[e]2-pyrazolino[1,5-c]1,3-oxazine ring system with a piperidine ring, along with various substituents such as methoxy, benzyl, and thienyl groups.

Synthesis

The synthesis of such complex spiro compounds typically involves multiple steps, including the formation of the spirocyclic structure and the introduction of substituents. Advanced organic chemistry techniques are required to ensure the correct formation of the rings and the introduction of functional groups. The synthesis may involve the use of catalysts and specific solvents to facilitate reactions and improve yields. Temperature and reaction time are critical parameters that need careful optimization to achieve the desired product purity and yield.

Analytical Techniques

Characterization techniques such as Nuclear Magnetic Resonance (NMR) spectroscopy and Mass Spectrometry (MS) are commonly employed for detailed analysis of the compound's structure and purity. These methods provide valuable information on the molecular structure and can help identify impurities or by-products.

Potential Applications

Given its complex structure, 4-methoxy-14-benzyl-9-(2-thienyl)spiro[10aH-benzo[e]2-pyrazolino[1,5-c]1,3-oxazine-6,4'-piperidine] may have several potential applications:

• Medicinal Chemistry: The unique structural features of this compound suggest potential biological activity, making it a candidate for drug development.

• Material Science: The compound's intricate molecular framework could be useful in the development of new materials with specific properties.